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Compound of Interest

Compound Name: 2-Bromo-2-ethylbutanoic acid
CAS No.: 5456-23-5
Cat. No.: B1267322

Get Quote

This technical guide provides a comprehensive overview of the chemical properties and

synthesis of 2-Bromo-2-ethylbutanoic acid, a compound of interest for researchers,

scientists, and professionals in the field of drug development and organic synthesis.

Chemical Properties

2-Bromo-2-ethylbutanoic acid is a halogenated carboxylic acid. Its fundamental chemical

data are summarized below.

Property

Value

Molecular Formula

C6H11Bro2[1]

Molecular Weight

195.05 g/mol [1]

IUPAC Name

2-bromo-2-ethylbutanoic acid[1]

Synonyms

2-BROMODIETHYLACETIC ACID, Butanoic
acid, 2-bromo-2-ethyl-[1]
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Synthesis Protocol: Hell-Volhard-Zelinsky
Halogenation

A primary method for the synthesis of a-bromo carboxylic acids such as 2-Bromo-2-
ethylbutanoic acid is the Hell-Volhard-Zelinsky (HVZ) reaction.[2][3] This reaction involves the
a-bromination of a carboxylic acid in the presence of a catalytic amount of phosphorus
tribromide (PBrs) and bromine (Brz).[2][4]

Experimental Methodology:

The synthesis of 2-Bromo-2-ethylbutanoic acid via the Hell-Volhard-Zelinsky reaction from 2-
ethylbutanoic acid would proceed as follows:

Reaction Setup: To a flask containing 2-ethylbutanoic acid, a catalytic amount of phosphorus
tribromide (PBrs) is added.[2]

¢ Bromination: One molar equivalent of bromine (Brz) is then slowly added to the reaction
mixture.[2] The reaction is typically conducted at elevated temperatures (above 373 K) and
may require extended reaction times.[3][4]

e Intermediate Formation: The PBr3 converts the carboxylic acid into an acyl bromide.[2] This
acyl bromide then tautomerizes to its enol form.[5]

e o-Bromination: The enol intermediate readily reacts with Brz at the a-carbon to form the a-
bromo acyl bromide.[2][5]

» Hydrolysis: The reaction is then quenched with water, which hydrolyzes the a-bromo acyl
bromide to yield the final product, 2-Bromo-2-ethylbutanoic acid.[4][5]

 Purification: The final product can be purified using standard laboratory techniques such as
distillation or crystallization.

Visualizing the Synthesis Pathway

The following diagram illustrates the key stages of the Hell-Volhard-Zelinsky reaction for the
synthesis of 2-Bromo-2-ethylbutanoic acid.
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2-Ethylbutanoic Acid
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2-Bromo-2-ethylbutanoic Acid H20 (Hydrolysis)

Click to download full resolution via product page

Caption: Synthesis of 2-Bromo-2-ethylbutanoic acid via the Hell-Volhard-Zelinsky reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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